4-chloro-N-({4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methyl)benzamide

• IUPAC Name: 4-chloro-N-[[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C19H14ClF3N2OS/c1-11-16(10-24-17(26)12-4-8-15(20)9-5-12)27-18(25-11)13-2-6-14(7-3-13)19(21,22)23/h2-9H,10H2,1H3,(H,24,26)
• InChI Key: NRZFTMGAFPAWEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)CNC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H14ClF3N2OS
• Molecular Weight: 410.8 g/mol

Description

4-chloro-N-({4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methyl)benzamide is a useful research compound. Its molecular formula is C19H14ClF3N2OS and its molecular weight is 410.84. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Design and Synthesis for Anticancer Activity : Substituted benzamides, closely related to the queried compound, have been designed and synthesized for anticancer evaluation. They demonstrated moderate to excellent activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers (Ravinaik et al., 2021).
• Pro-apoptotic Indapamide Derivatives as Anticancer Agents : Specific derivatives, including 4-chloro-3-({[(substitutedamino)carbonothioyl]amino}sulfonyl)-N-(2-methyl-2,3-dihydro-1H-indole-1-yl)benzamide, showed significant anticancer activity, particularly against melanoma cell lines (Yılmaz et al., 2015).

Antimicrobial Applications

• Antimicrobial Agent Synthesis : Derivatives of the compound, such as 2-phenylamino-thiazole, have been synthesized and evaluated for antimicrobial activity. These compounds showed potent activity against various bacterial and fungal strains (Bikobo et al., 2017).
• Antimycobacterial Screening : Similar N-amide derivatives demonstrated significant antitubercular activities against Mycobacterium tuberculosis, highlighting their potential as lead molecules in drug development for tuberculosis treatment (Nayak et al., 2016).

Antihyperglycemic Agents

• Development of Antidiabetic Agents : Benzamide derivatives were explored for their antihyperglycemic properties, identifying compounds such as 5-[(2,4-dioxothiazolidin-5-yl)methyl]-2-methoxy-N-[[4-(trifluorome thyl)-phenyl]methyl]benzamide as potential diabetes mellitus treatments (Nomura et al., 1999).